Cas no 442850-71-7 (2-tert-butylpyrazol-3-amine)
2-tert-butylpyrazol-3-amine structure
Product Name:2-tert-butylpyrazol-3-amine
CAS No:442850-71-7
MF:C7H13N3
MW:139.198220968246
MDL:MFCD11054260
CID:843544
PubChem ID:39869098
Update Time:2025-04-19
2-tert-butylpyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(tert-Butyl)-1H-pyrazol-5-amine
- 1H-Pyrazol-5-amine, 1-(1,1-dimethylethyl)-
- 1-tert-Butyl-1H-pyrazol-5-aMine
- 2-tert-butylpyrazol-3-amine
- C7H13N3
- 5-amino-1-tert-butylpyrazole
- AC1Q1MKR
- CTK7E0232
- SureCN402261
- T6647429
- NDKNRZPWSLAZNF-UHFFFAOYSA-N
- 1-tert-Butyl-5-amino-1H-pyrazole
- NE14857
- AK127762
- AB1010400
- EN300-43364
- CS-0097280
- Z234896643
- DTXSID10653844
- AKOS009458576
- SY116052
- DS-5596
- F51912
- MFCD11054260
- DB-087144
- SCHEMBL402261
- 5-Amino-1-(tert-butyl)pyrazole
- 442850-71-7
-
- MDL: MFCD11054260
- Inchi: 1S/C7H13N3/c1-7(2,3)10-6(8)4-5-9-10/h4-5H,8H2,1-3H3
- InChI Key: NDKNRZPWSLAZNF-UHFFFAOYSA-N
- SMILES: N1(C(=CC=N1)N)C(C)(C)C
Computed Properties
- Exact Mass: 139.11109
- Monoisotopic Mass: 139.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8
- XLogP3: 0.8
Experimental Properties
- Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 247.5±13.0 ºC (760 Torr),
- Flash Point: 103.5±19.8 ºC,
- Solubility: Slightly soluble (7.7 g/l) (25 º C),
- PSA: 43.84
2-tert-butylpyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HV827-100mg |
2-tert-butylpyrazol-3-amine |
442850-71-7 | 95+% | 100mg |
211CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HV827-1g |
2-tert-butylpyrazol-3-amine |
442850-71-7 | 95+% | 1g |
682.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HV827-250mg |
2-tert-butylpyrazol-3-amine |
442850-71-7 | 95+% | 250mg |
480CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HV827-5g |
2-tert-butylpyrazol-3-amine |
442850-71-7 | 95+% | 5g |
3458CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HV827-200mg |
2-tert-butylpyrazol-3-amine |
442850-71-7 | 95+% | 200mg |
191.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HV827-50mg |
2-tert-butylpyrazol-3-amine |
442850-71-7 | 95+% | 50mg |
98.0CNY | 2021-07-10 | |
| Chemenu | CM189009-250mg |
1-(tert-butyl)-1H-pyrazol-5-amine |
442850-71-7 | 95+% | 250mg |
$60 | 2021-08-05 | |
| Chemenu | CM189009-1g |
1-(tert-butyl)-1H-pyrazol-5-amine |
442850-71-7 | 95+% | 1g |
$134 | 2021-08-05 | |
| Chemenu | CM189009-5g |
1-(tert-butyl)-1H-pyrazol-5-amine |
442850-71-7 | 95+% | 5g |
$399 | 2021-08-05 | |
| Chemenu | CM189009-10g |
1-(tert-butyl)-1H-pyrazol-5-amine |
442850-71-7 | 95+% | 10g |
$948 | 2021-08-05 |
2-tert-butylpyrazol-3-amine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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